Cas no 1533519-98-0 (Lesinurad Impurity 7)

• Product Name: Lesinurad Impurity 7
• CAS No: 1533519-98-0
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 2950474
• Update Time: 2023-08-09

Lesinurad Impurity 7 Chemical and Physical Properties

Names and Identifiers

• 雷西纳德杂质A
• 2-[[5-Chloro-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• Lesinurad Impurity 7
• BCP33845

• Inchi： 1S/C17H14ClN3O2S/c18-16-19-20-17(24-9-15(22)23)21(16)14-8-7-11(10-5-6-10)12-3-1-2-4-13(12)14/h1-4,7-8,10H,5-6,9H2,(H,22,23)
• InChI Key： ZJZDLESGJQYHST-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(N1C1=CC=C(C2C=CC=CC=21)C1CC1)SCC(=O)O

Computed Properties

• Exact Mass: 359.049526g/mol
• Monoisotopic Mass: 359.049526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 93.3
• Molecular Weight: 359.8g/mol